Cas no 4239-21-8 (dimethyl butane-1,4-disulfonate)
4239-21-8 structure
Product Name:dimethyl butane-1,4-disulfonate
CAS No:4239-21-8
MF:C6H14O6S2
MW:246.301760196686
CID:928076
PubChem ID:230649
Update Time:2025-04-19
dimethyl butane-1,4-disulfonate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl butane-1,4-disulfonate
- SRI 916
- 1,4-Butanedisulfonic acid,dimethyl ester
- Butan-1,4-disulfonsaeure-dimethylester
- butane-1,4-disulfonic acid dimethyl ester
- DTXSID40282404
- 4239-21-8
- NSC-25741
- 1,4-Butanedisulfonic acid, dimethyl ester
- NSC25741
- SCHEMBL777175
-
- Inchi: 1S/C6H14O6S2/c1-11-13(7,8)5-3-4-6-14(9,10)12-2/h3-6H2,1-2H3
- InChI Key: TTXMTFUPSPPMTK-UHFFFAOYSA-N
- SMILES: S(CCCCS(=O)(=O)OC)(=O)(=O)OC
Computed Properties
- Exact Mass: 246.02300
- Monoisotopic Mass: 246.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 454.7°C at 760 mmHg
- Flash Point: 228.8°C
- Refractive Index: 1.47
- PSA: 103.50000
- LogP: 1.88060
dimethyl butane-1,4-disulfonate Customs Data
- HS CODE:2905199090
- Customs Data:
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
dimethyl butane-1,4-disulfonate Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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